![molecular formula C5H10O4S B2417692 Methyl 2-methanesulfonylpropanoate CAS No. 73017-81-9](/img/structure/B2417692.png)
Methyl 2-methanesulfonylpropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-methanesulfonylpropanoate is a chemical compound with the molecular formula C5H10O4S . It has a molecular weight of 166.20 .
Molecular Structure Analysis
This compound contains a total of 19 bonds, including 9 non-H bonds, 3 multiple bonds, 3 rotatable bonds, 3 double bonds, 1 ester (aliphatic), and 1 sulfone . The molecule contains a total of 20 atoms, including 10 Hydrogen atoms, 5 Carbon atoms, 4 Oxygen atoms, and 1 Sulfur atom .Scientific Research Applications
Production and Research Uses
Methyl methanesulfonate, while not commercially produced, has been utilized primarily for research purposes. As of 1995, it was produced in India for these purposes (Methyl Methanesulfonate, 1999).
Chemical Reactions and Synthesis
- The oxidation of methyl (methylthio)methyl sulfoxide has been studied extensively, providing insights into the synthesis of various compounds like bis(methylsulfinyl)methane and methyl (methylthio)methyl sulfone. This research establishes efficient methods for preparing these compounds, which could be integral to various chemical synthesis processes (Ogura, Suzuki, & Tsuchihashi, 1980).
Biochemical Applications
- Methyl-coenzyme M reductase, an enzyme system in Methanobacterium thermoautotrophicum, utilizes analogues of 2-(methylthio)ethanesulfonate for methane biosynthesis. Research in this area explores the potential of modifying sulfide and sulfonate positions, which has implications in understanding biological methane production (Gunsalus, Romesser, & Wolfe, 1978).
Environmental and Microbial Studies
- Methanesulfonic acid, closely related to methyl methanesulfonate, plays a significant role in the biogeochemical cycling of sulfur and is utilized by various aerobic bacteria. Studies in this area provide crucial insights into environmental sulfur cycles and microbial metabolism (Kelly & Murrell, 1999).
Analytical Chemistry
- In analytical chemistry, determining the presence of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid is crucial, especially in pharmaceuticals. Advanced chromatography techniques have been developed for this purpose, contributing to the quality control in pharmaceutical production (Zhou et al., 2017).
Catalysis
- Methyl 2-methanesulfonylpropanoate derivatives have been studied for their catalytic properties, particularly in the synthesis of various organic compounds. For instance, nicotinium methane sulfonate, derived from this compound, has been used as a bi-functional catalyst in the synthesis of 2-amino-3-cyano pyridines, showcasing the potential of these compounds in catalytic applications (Tamaddon & Azadi, 2018).
Safety and Hazards
Methyl 2-methanesulfonylpropanoate is classified as having acute toxicity, both oral and dermal . It’s also classified as a skin corrosive and a skin sensitizer . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and not eating, drinking, or smoking when using this product .
Future Directions
Mechanism of Action
Target of Action
Methyl 2-methanesulfonylpropanoate is a type of ester . The primary targets of this compound are likely to be biological molecules within the intracellular environment that can undergo nucleophilic attack . The specific targets can vary depending on the local structural characteristics of the nucleophile .
Mode of Action
This compound, like other esters, acts as an alkylating agent . Its alkyl-oxygen bonds undergo fission and react within the intracellular milieu . The structure of the alkyl group of these esters may vary around the carbon atom adjacent to the oxygen atom where fission is likely to occur . This means that the alkyl group will tend to favor entry into the confines of a sterically favorable nucleophilic site .
Biochemical Pathways
It’s known that esters like this compound can participate in various biochemical reactions, including esterification and hydrolysis . These reactions can affect various biochemical pathways and their downstream effects.
Result of Action
The molecular and cellular effects of this compound’s action depend on its specific targets and the biochemical pathways it affects. As an alkylating agent, this compound can potentially alter the structure and function of its targets, leading to various cellular effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include the pH and temperature of the environment, the presence of other molecules that can react with this compound, and the specific characteristics of the intracellular environment where this compound acts .
properties
IUPAC Name |
methyl 2-methylsulfonylpropanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O4S/c1-4(5(6)9-2)10(3,7)8/h4H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJHLMQITLBMLKQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)S(=O)(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.